6-cyclopentyl-1-methyl-1H-imidazo[1,2-b]pyrazole

• IUPAC Name: 6-cyclopentyl-1-methylimidazo[1,2-b]pyrazole
• InChI: InChI=1S/C11H15N3/c1-13-6-7-14-11(13)8-10(12-14)9-4-2-3-5-9/h6-9H,2-5H2,1H3
• InChI Key: IDKAEGUOAKPXNU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN2C1=CC(=N2)C3CCCC3
• Molecular Formula: C11H15N3
• Molecular Weight: 189.26 g/mol

Description

6-cyclopentyl-1-methyl-1H-imidazo[1,2-b]pyrazole, also known as CPI-444, is a small molecule inhibitor of the adenosine receptor A2A. It is a potential non-classical isostere of indole and a precursor of push–pull dyes.

Synthesis Analysis

The synthesis of 1H-imidazo[1,2-b]pyrazole involves a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases (TMP = 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles. These functionalization methods were used in the synthesis of an isostere of the indolyl drug pruvanserin.

Molecular Structure Analysis

The molecular formula of this compound is C11H15N3. It is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1H-imidazo[1,2-b]pyrazole include a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases. In addition, a fragmentation of the pyrazole ring is reported, giving access to push–pull dyes with a proaromatic (1,3-dihydro-2H-imidazol-2-ylidene)malononitrile core.

Scientific Research Applications

DNA Synthesis Inhibition

A study on 2,3-Dihydro-1H-imidazo[1,2-b]pyrazole, a related compound, demonstrated its ability to inhibit DNA synthesis in animal cells, offering a novel approach to halt DNA replication. This inhibition is unique compared to other DNA synthesis inhibitors, suggesting potential for diverse applications in research and therapy (Ennis, Möller, Wang, & Selawry, 1971).

Anticancer Activity

Research into the synthesis of imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines, structurally similar to the compound , highlights their significance as mitotic inhibitors with antitumor activities. This underscores the potential of these compounds in the development of new anticancer agents (Temple, Rose, Comber, & Rener, 1987).

Crystal Structure Analysis

The synthesis and crystal structure analysis of a closely related compound, 7-Ethoxycarbonyl-2-methyl-6- methylthio- 1H-imidazo [ 1,2-b ] pyrazole, contribute to understanding the chemical properties and potential applications of these compounds in material science and pharmaceutical research (Li, Yan, Jia, Jiong, Shao, Teng-fei, Zhao, Gui-long, & Wang, Jian-wu, 2009).

DNA and BSA Binding Studies

A study on benzimidazoles-imidazo[1,2-a]pyrazine conjugates demonstrated strong binding interactions with DNA and bovine serum albumin (BSA), indicating potential therapeutic applications. These compounds' ability to intercalate with DNA suggests they could be effective in targeting certain cancer cell lines (Singh, Luxami, & Paul, 2019).

Antimicrobial and Antioxidant Activity

Another study explored the antimicrobial and antioxidant activity of a pyrazole-derived compound, showcasing its potential in combating microbial infections and oxidative stress (Umesha, Rai, & Harish Nayaka, 2009).

Mechanism of Action

Target of Action

It’s known that n-heterocyclic scaffolds, such as 1h-imidazo[1,2-b]pyrazoles, are key structural units for pharmaceutical, agrochemical, and material science applications . They have shown diverse and very useful bioactivities, including antimicrobial, anticancer, and anti-inflammatory effects .

Mode of Action

The mode of action of 6-cyclopentyl-1-methyl-1H-imidazo[1,2-b]pyrazole involves selective functionalization of the 1H-imidazo[1,2-b]pyrazole scaffold using a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases (TMP = 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles .

Pharmacokinetics

It’s worth noting that the compound’s solubility in aqueous media is significantly improved when the indole ring is substituted with a 1h-imidazo[1,2-b]pyrazole . This could potentially impact its bioavailability and pharmacokinetic profile.

Biochemical Analysis

Biochemical Properties

6-cyclopentyl-1-methyl-1H-imidazo[1,2-b]pyrazole plays a crucial role in biochemical reactions due to its ability to interact with a variety of enzymes, proteins, and other biomolecules. It has been observed to interact with enzymes such as kinases and phosphatases, influencing their activity and thereby modulating various biochemical pathways. The nature of these interactions often involves binding to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s function .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound has been shown to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, it can alter the phosphorylation status of key signaling proteins, thereby affecting downstream signaling cascades. Additionally, it has been reported to impact gene expression by interacting with transcription factors and other regulatory proteins .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms involves binding interactions with biomolecules, such as enzymes and receptors. This binding can lead to enzyme inhibition or activation, depending on the specific context. Furthermore, this compound can induce changes in gene expression by modulating the activity of transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that while the compound is relatively stable under certain conditions, it can undergo degradation over extended periods, leading to a decrease in its efficacy. Long-term exposure to this compound has also been associated with alterations in cellular function, including changes in cell viability and proliferation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been shown to exert beneficial effects, such as enhancing cellular function and promoting tissue repair. At higher doses, it can lead to toxic or adverse effects, including cellular damage and organ toxicity. Threshold effects have been observed, where a specific dosage range is required to achieve the desired therapeutic effects without causing harm .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism, leading to the formation of various metabolites. These metabolic interactions can influence the overall metabolic flux and levels of specific metabolites within the cell. Understanding these pathways is crucial for optimizing the use of this compound in therapeutic applications .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the localization and accumulation of the compound within different cellular compartments. The compound’s distribution can significantly impact its efficacy and potential side effects, making it essential to study these processes in detail .

Subcellular Localization

The subcellular localization of this compound is a key factor in its activity and function. This compound can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. Its localization can influence its interactions with other biomolecules and its overall biochemical effects. Understanding the subcellular distribution of this compound is vital for elucidating its mechanism of action and optimizing its use in various applications .